molecular formula C12H18O5 B8363730 2,3,4,5-Tetramethoxy-6-methylphenylmethanol

2,3,4,5-Tetramethoxy-6-methylphenylmethanol

Cat. No.: B8363730
M. Wt: 242.27 g/mol
InChI Key: VEOYBZHVRZGWAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3,4,5-Tetramethoxy-6-methylphenylmethanol is a useful research compound. Its molecular formula is C12H18O5 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18O5

Molecular Weight

242.27 g/mol

IUPAC Name

(2,3,4,5-tetramethoxy-6-methylphenyl)methanol

InChI

InChI=1S/C12H18O5/c1-7-8(6-13)10(15-3)12(17-5)11(16-4)9(7)14-2/h13H,6H2,1-5H3

InChI Key

VEOYBZHVRZGWAE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C(=C1OC)OC)OC)OC)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of lithium aluminum hydride (2.37 g) in diethyl ether (150 ml) was dropwise added a solution of 2,3,4,5-tetramethoxy-6-methylbenzaldehyde (15.0 g) in diethyl ether (30 ml) with cooling with ice. After the reaction mixture was stirred for 30 min, 10% hydrochloric acid was added to the reaction mixture, which was diluted with water and extracted with ethyl acetate. The organic layer was washed with water and saturated aqueous sodium chloride and dried. The solvent was removed in vacuo. The residue was purified by silica gel column chromatography (hexane to hexane:ethyl acetate=2:1) to yield the entitled compound (14.2 g) as an oil.
Quantity
2.37 g
Type
reactant
Reaction Step One
Quantity
150 mL
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solvent
Reaction Step One
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15 g
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reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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